Cas no 922406-61-9 (4-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methylbenzamide)

• Product Name: 4-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methylbenzamide
• CAS No: 922406-61-9
• MF: C₂₁H₁₇ClN₂O₂S
• MW: 396.889882802963
• CID: 5458520
• Update Time: 2025-10-11

4-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)benzamide
• 4-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methylbenzamide

• Inchi： 1S/C21H17ClN2O2S/c1-13-10-14(2)19-18(11-13)23-21(27-19)24(12-17-4-3-9-26-17)20(25)15-5-7-16(22)8-6-15/h3-11H,12H2,1-2H3
• InChI Key： KZQFBOXOZWMIBK-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC(C)=CC(C)=C2S1)CC1=CC=CO1)(=O)C1=CC=C(Cl)C=C1

Additional information on 4-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methylbenzamide

4-Chloro-N-(5,7-Dimethyl-1,3-Benzothiazol-2-Yl)-N-(Furan-2-Yl)Methylbenzamide: A Comprehensive Overview

The compound with CAS No. 922406-61-9, known as 4-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methylbenzamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a benzothiazole ring system and a furan moiety, both of which are known for their versatile chemical properties. The presence of a chloro group further enhances its reactivity and potential applications in various chemical reactions.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and material science. The benzothiazole core of this compound is a heterocyclic aromatic system that exhibits excellent stability and electronic properties. These characteristics make it an ideal candidate for applications in optoelectronics, where materials with high thermal stability and strong fluorescence are required. Additionally, the furan group attached to the molecule introduces additional functionalities, such as increased conjugation and potential for hydrogen bonding, which can further enhance its chemical reactivity.

The synthesis of 4-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methylbenzamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality, making this approach more efficient for large-scale production.

In terms of applications, this compound has shown promise in the development of new pharmaceutical agents. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. For instance, researchers have demonstrated that the molecule can bind to zinc-containing enzymes with high affinity, potentially leading to novel therapeutic strategies for diseases such as cancer and neurodegenerative disorders.

Furthermore, the compound's molecular structure has been analyzed using advanced computational methods such as density functional theory (DFT). These studies have provided insights into its electronic properties and reactivity patterns. The results indicate that the molecule exhibits strong π-conjugation due to the presence of the benzothiazole and furan groups, which enhances its ability to participate in electron transfer processes.

From an environmental perspective, the compound's biodegradability and toxicity have been assessed in recent toxicity studies. Results suggest that it has low acute toxicity and moderate biodegradability under aerobic conditions. These findings are crucial for determining its potential impact on ecosystems if released into the environment during industrial processes.

In conclusion, 4-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methylbenzamide (CAS No. 922406-61-9) is a versatile organic compound with a wide range of potential applications in chemistry and pharmacology. Its unique structure and reactivity make it an interesting subject for further research, particularly in areas such as drug discovery and material science. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing our understanding of complex organic systems.